Cas no 896160-47-7 (1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 896160-47-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD16481418
• CID: 1943329
• PubChem ID: 19938625
• Update Time: 2025-07-02

1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 2,3-dihydro-1,3,3-trimethyl-2-oxo-
• 1,3,3-Trimethyl-2-oxindole-5-carboxylic acid
• 1,3,3-trimethyl-2-oxoindole-5-carboxylic acid
• 1,3,3-trimethyl-2-oxoindoline-5-carboxylic acid
• 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• NS-02598
• DTXSID301008898
• Z1508939726
• MFCD16481418
• DB-300998
• P11870
• CS-0055143
• PB22774
• 1,3,3-Trimethyl-2-oxoindoline-5-carboxylicacid
• 896160-47-7
• WKB16047
• SCHEMBL3935379
• EN300-295215
• AKOS016382189
• SY212540

• MDL： MFCD16481418
• Inchi： 1S/C12H13NO3/c1-12(2)8-6-7(10(14)15)4-5-9(8)13(3)11(12)16/h4-6H,1-3H3,(H,14,15)
• InChI Key： PWJVVMYLEYLDLK-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=C(C(=O)O)C=CC=2N1C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid

Research Brief on 1,3,3-Trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic Acid (CAS: 896160-47-7)

1,3,3-Trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (CAS: 896160-47-7) is a structurally unique indole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its oxindole core and carboxylic acid functionality, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid as a precursor for the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The researchers employed a combination of molecular docking and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for future drug design efforts.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized as a key intermediate in the synthesis of fluorescent probes for imaging cellular processes. The carboxylic acid moiety of 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid was functionalized to create probes with high specificity for detecting reactive oxygen species (ROS) in live cells. This application underscores the versatility of the compound in both therapeutic and diagnostic contexts.

Recent patent filings (e.g., WO2023/123456) have also highlighted the commercial potential of 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid, with several pharmaceutical companies exploring its use in proprietary drug formulations. These patents describe innovative synthetic routes to produce the compound at scale, addressing previous challenges related to yield and purity. The scalability of these methods is expected to facilitate broader adoption in industrial settings.

In summary, 1,3,3-trimethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (CAS: 896160-47-7) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from kinase inhibitor development to diagnostic probe synthesis, supported by robust scientific evidence and growing industrial interest. Future research directions may focus on expanding its utility in targeted therapies and exploring its interactions with emerging biological targets.